Cas no 62317-19-5 (1-(morpholin-4-yl)cyclopentane-1-carbonitrile)

• Product Name: 1-(morpholin-4-yl)cyclopentane-1-carbonitrile
• CAS No: 62317-19-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• MDL: MFCD09761245
• CID: 956487
• PubChem ID: 16644595
• Update Time: 2025-09-28

1-(morpholin-4-yl)cyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• cyclopentanecarbonitrile, 1-(4-morpholinyl)- (9ci)
• 1-Morpholin-4-ylcyclopentanecarbonitrile
• 1-(morpholin-4-yl)cyclopentanecarbonitrile
• 1-Cyano-1-morpholino-cyclopentan
• 1-morpholin-4-yl-cyclopentanecarbonitrile
• 1-morpholino-1-cyanocyclopentane
• 1-morpholino-cyclopentanecarbonitrile
• AG-A-20814
• AGN-PC-013S18
• ALBB-004370
• CTK7C5691
• F2189-0001
• STK503145
• 1-(morpholin-4-yl)cyclopentane-1-carbonitrile
• 62317-19-5
• 1-morpholino-1-cyclopentanecarbonitrile
• AKOS002288615
• LS-01654
• MFCD09761245
• 2-morpholino-2-cyanocyclopentane
• Cyclopentanecarbonitrile, 1-(4-morpholinyl)-
• EN300-97019
• DB-326171
• 1-morpholin-4-ylcyclopentane-1-carbonitrile
• DTXSID60586476
• 1-Morpholinocyclopentanecarbonitrile
• SCHEMBL25210494

• MDL： MFCD09761245
• Inchi： 1S/C10H16N2O/c11-9-10(3-1-2-4-10)12-5-7-13-8-6-12/h1-8H2
• InChI Key： FKGGDZUTOZLKTF-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1(C#N)CCCC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1-(morpholin-4-yl)cyclopentane-1-carbonitrile

Comprehensive Overview of 1-(morpholin-4-yl)cyclopentane-1-carbonitrile (CAS No. 62317-19-5)

1-(morpholin-4-yl)cyclopentane-1-carbonitrile (CAS No. 62317-19-5) is a versatile organic compound widely studied in pharmaceutical and agrochemical research. Its unique morpholine and cyclopentane backbone, coupled with a nitrile functional group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The structural features of 1-(morpholin-4-yl)cyclopentane-1-carbonitrile contribute to its reactivity and adaptability in chemical synthesis. The morpholine ring enhances solubility and bioavailability, while the cyclopentane moiety provides rigidity, making it suitable for designing small-molecule inhibitors. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer therapeutics and neurodegenerative disease research.

In the context of green chemistry, 62317-19-5 has garnered attention for its potential in sustainable synthesis. With growing demand for eco-friendly solvents and catalysts, this compound’s compatibility with microwave-assisted reactions and flow chemistry aligns with modern industrial trends. Users searching for "nitrile derivatives in drug design" or "morpholine-based intermediates" will find this compound particularly relevant.

From a safety and handling perspective, 1-(morpholin-4-yl)cyclopentane-1-carbonitrile requires standard laboratory precautions. Its stability under ambient conditions makes it a practical choice for high-throughput screening and combinatorial chemistry. Analytical techniques like HPLC and NMR are commonly employed for purity assessment, addressing frequent queries about "quality control for nitrile compounds."

The commercial availability of CAS 62317-19-5 has expanded due to its utility in peptide mimetics and heterocyclic chemistry. Suppliers often highlight its use in fragment-based drug discovery, a trending approach in precision medicine. For researchers exploring "scaffold hopping strategies" or "bioisosteric replacements," this compound offers a promising starting point.

Future directions for 1-(morpholin-4-yl)cyclopentane-1-carbonitrile include its integration into AI-driven molecular design. As computational tools like machine learning accelerate virtual screening, this compound’s structural diversity positions it as a candidate for de novo drug development. Searches for "AI in chemical synthesis" or "next-gen pharmacophores" underscore its relevance in cutting-edge science.

In summary, 62317-19-5 exemplifies the intersection of traditional organic chemistry and innovative applications. Its adaptability across therapeutic areas and compatibility with sustainable practices ensure its continued prominence in scientific literature and industrial workflows.